3-(2-Bromophenyl)-1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(2-bromophenyl)-1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]propan-1-one
• InChI: InChI=1S/C18H17BrClNO3S/c19-17-4-2-1-3-13(17)5-10-18(22)21-11-16(12-21)25(23,24)15-8-6-14(20)7-9-15/h1-4,6-9,16H,5,10-12H2
• InChI Key: IJXOKSFMDMFBAI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC2=CC=CC=C2Br)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17BrClNO3S
• Molecular Weight: 442.8 g/mol

Description

3-(2-Bromophenyl)-1-(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)propan-1-one, also known as BK-EBDP, is a novel psychoactive substance that has gained popularity in recent years. It belongs to the cathinone class of drugs, which are known for their stimulant effects. BK-EBDP has been found to have a similar chemical structure to other cathinones, such as methylone and ethylone. In

Scientific Research Applications

Antimicrobial Activity

Research on azetidine derivatives, including those structurally related to the compound , has shown significant antimicrobial activity. For example, Shah et al. (2014) synthesized a series of azetidin-2-one-based phenyl sulfonyl pyrazoline derivatives and tested them for antibacterial and antifungal activities, showing promising results Shailesh H. Shah, P. Patel, Mitesh Prajapati, Bharat Vaghari, Jayesh B. Parmar, (2014). Similarly, Doraswamy and Ramana (2013) explored substituted phenyl azetidines for antimicrobial applications, indicating the potential of these compounds in combating microbial infections K. Doraswamy, P. Ramana, (2013).

Synthesis and Characterization

The synthesis and characterization of azetidinones and their derivatives are crucial for understanding their chemical properties and potential applications. Prajapati and Thakur (2014) conducted a study on novel azetidinones, highlighting their synthesis process and antimicrobial evaluation, suggesting a broad spectrum of application in medicinal chemistry Sanjay D. Prajapati, M. Thakur, (2014).

Enantioselective Synthesis

The enantioselective synthesis of azetidine derivatives offers a pathway to create more effective and targeted drugs. Wang et al. (2008) evaluated N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol for its catalytic asymmetric addition to aldehydes, demonstrating the importance of chirality in drug design and synthesis Mincan Wang, Qing-Jian Zhang, Wen‐Xian Zhao, Xiao-dan Wang, Xue Ding, Tao-Tao Jing, Mao‐Ping Song, (2008).

Electronic Properties

The electronic properties of azetidine derivatives, including conductivity and optical absorption, have been studied, offering insights into their potential applications beyond medicinal chemistry. Rusu et al. (2007) investigated the electronic transport mechanism in thin films of poly(azomethine sulfone)s, providing a basis for understanding the electronic applications of these compounds G. Rusu, A. Airinei, M. Rusu, P. Prepelita, L. Marin, V. Cozan, I. I. Rusu, (2007).